![molecular formula C23H22ClFN4O2 B2812585 N-(2-chlorophenyl)-4-{[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidine-1-carboxamide CAS No. 2097897-00-0](/img/structure/B2812585.png)
N-(2-chlorophenyl)-4-{[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidine-1-carboxamide
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Description
N-(2-chlorophenyl)-4-{[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]methyl}piperidine-1-carboxamide is a useful research compound. Its molecular formula is C23H22ClFN4O2 and its molecular weight is 440.9. The purity is usually 95%.
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Scientific Research Applications
Molecular Interactions and Pharmacological Properties
The study of molecular interactions of related compounds has provided insights into their binding affinities and interactions with specific receptors. For instance, research on antagonists like SR141716 has shown potent and selective interaction with CB1 cannabinoid receptors, highlighting the role of specific substituents and conformations in receptor binding and activity. This research contributes to understanding the structural basis of receptor-ligand interactions and the development of pharmacophore models for CB1 receptor ligands (Shim et al., 2002).
Synthesis and Chemical Properties
The synthesis of related compounds has been a significant area of research, aiming to develop efficient, economical, and enantioselective methods for producing potential therapeutic agents. Studies have focused on the synthesis of compounds with specific functional groups, demonstrating convergent, stereoselective processes for the preparation of CGRP receptor inhibitors, illustrating the chemical versatility and potential applications of these compounds in medicinal chemistry (Cann et al., 2012).
Radiolabeling and Imaging Applications
Radiolabeling techniques have been applied to synthesize compounds for imaging studies, particularly in exploring cannabinoid receptors in the brain using positron emission tomography (PET). Such research is instrumental in developing diagnostic tools and understanding the role of cannabinoid receptors in various physiological and pathological processes (Katoch-Rouse et al., 2003).
Antimicrobial and Antitubercular Activities
The antimicrobial and antitubercular properties of related compounds have been investigated, with some derivatives showing potent activity against a range of bacterial and fungal strains. This research contributes to the search for new therapeutic agents against infectious diseases, highlighting the potential of these compounds in addressing antibiotic resistance (Patel & Patel, 2010; Bodige et al., 2020).
Properties
IUPAC Name |
N-(2-chlorophenyl)-4-[[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]methyl]piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClFN4O2/c24-19-3-1-2-4-21(19)26-23(31)28-13-11-16(12-14-28)15-29-22(30)10-9-20(27-29)17-5-7-18(25)8-6-17/h1-10,16H,11-15H2,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQRNTJCQGMMUMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.